Toluene-4-sulfonic acid 9-iodononyl ester
Overview
Description
Toluene-4-sulfonic acid 9-iodononyl ester, also known as T4S-IONE, is a novel sulfonate ester compound that has been the subject of intense scientific research in recent years. This compound has been found to possess several unique properties, including its ability to act as an efficient catalyst in a wide variety of reactions, its low toxicity, and its ability to be used in a variety of laboratory experiments.
Scientific Research Applications
Sulfonation Mechanism Studies
Toluene-4-sulfonic acid 9-iodononyl ester is related to the sulfonation of toluene, a process studied both experimentally and theoretically. Sulfonation with sulfur trioxide involves the formation of a π-complex, which rearranges to form a Wheland pyrosulfonate intermediate. This intermediate undergoes prototropic rearrangement to form toluenepyrosulfonic acid, which reacts with toluene to produce toluenesulfonic acid (Morley, Roberts, & Watson, 2002).
Transformation in Organic Synthesis
In organic synthesis, alkyl esters of 4-oxo-3-phenylthioalkanoic acids, when boiled in toluene in the presence of p-toluene sulfonic acid, transform into substituted 4-phenylthio-2(5H)-furanones. This demonstrates the role of toluene sulfonic acid derivatives in facilitating specific chemical transformations (Kulinkovich, Tishchenko, & Romashin, 1988).
Photoreactivity and Deprotection
The photochemical behavior of esters of methanesulfonic acid and E-toluene-sulfonic acid, such as this compound, differ significantly. E-Toluenesulfonates experience photochemical desulfonation in the presence of amines, allowing the E-tolylsulfonyl group to serve as an effective photoremovable protecting group in chemical reactions (Binkley & Liu, 1992).
Hazard and Process Safety Assessment
Para-toluene sulfonic acid, related to this compound, is an intermediary in synthesizing pharmaceuticals, pesticides, and dyes and acts as a catalyst in organic synthesis. Safety assessments, including thermal stability and appropriate thermokinetic models, are crucial due to the risks associated with its use and production (Huang et al., 2021).
Properties
IUPAC Name |
9-iodononyl 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25IO3S/c1-15-9-11-16(12-10-15)21(18,19)20-14-8-6-4-2-3-5-7-13-17/h9-12H,2-8,13-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPWQYAIPCNOVKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCCCCCCCCI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25IO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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